Cas no 2060039-45-2 (4-(1-methyl-1H-pyrazol-4-yl)-2-(piperidin-3-yl)pyrimidine)

• Product Name: 4-(1-methyl-1H-pyrazol-4-yl)-2-(piperidin-3-yl)pyrimidine
• CAS No: 2060039-45-2
• MF: C₁₃H₁₇N₅
• MW: 243.307581663132
• MDL: MFCD30499427
• CID: 5173590
• PubChem ID: 137703328
• Update Time: 2025-06-11

4-(1-methyl-1H-pyrazol-4-yl)-2-(piperidin-3-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-(1-methyl-1H-pyrazol-4-yl)-2-(3-piperidinyl)-
• 4-(1-methyl-1H-pyrazol-4-yl)-2-(piperidin-3-yl)pyrimidine

• MDL： MFCD30499427
• Inchi： 1S/C13H17N5/c1-18-9-11(8-16-18)12-4-6-15-13(17-12)10-3-2-5-14-7-10/h4,6,8-10,14H,2-3,5,7H2,1H3
• InChI Key： MFEZLPIGVVRXGV-UHFFFAOYSA-N
• SMILES： C1(C2CCCNC2)=NC=CC(C2=CN(C)N=C2)=N1

Additional information on 4-(1-methyl-1H-pyrazol-4-yl)-2-(piperidin-3-yl)pyrimidine

Professional Introduction to 4-(1-methyl-1H-pyrazol-4-yl)-2-(piperidin-3-yl)pyrimidine (CAS No. 2060039-45-2)

4-(1-methyl-1H-pyrazol-4-yl)-2-(piperidin-3-yl)pyrimidine is a significant compound in the field of pharmaceutical chemistry, characterized by its intricate molecular structure and potential biological activities. This compound, identified by the CAS number 2060039-45-2, has garnered attention due to its structural motifs that are frequently explored in the development of novel therapeutic agents. The presence of both pyrazole and piperidine rings in its molecular framework suggests a high degree of versatility, making it a valuable candidate for further investigation in drug discovery.

The molecular structure of 4-(1-methyl-1H-pyrazol-4-yl)-2-(piperidin-3-yl)pyrimidine consists of a pyrimidine core substituted with a 1-methyl-1H-pyrazol-4-yl group at the 4-position and a piperidin-3-yl group at the 2-position. This arrangement not only contributes to the compound's unique chemical properties but also opens up numerous possibilities for its application in medicinal chemistry. The pyrazole ring, known for its ability to act as a hydrogen bond acceptor, plays a crucial role in modulating the compound's interactions with biological targets. Similarly, the piperidine moiety, with its nitrogen-rich structure, enhances solubility and bioavailability, which are critical factors in drug design.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse pharmacological properties. Among these, pyrimidine derivatives have shown particular promise in the treatment of various diseases, including cancer, infectious diseases, and neurological disorders. The compound 4-(1-methyl-1H-pyrazol-4-yl)-2-(piperidin-3-yl)pyrimidine is no exception and has been the subject of several studies exploring its potential therapeutic applications.

One of the most compelling aspects of this compound is its ability to interact with multiple biological targets. The pyrazole and piperidine rings provide multiple sites for binding to proteins and enzymes involved in critical cellular pathways. For instance, studies have suggested that this compound may exhibit inhibitory effects on kinases, which are enzymes that play a key role in cell signaling and proliferation. By targeting these kinases, the compound could potentially disrupt abnormal signaling pathways that are associated with diseases such as cancer.

Furthermore, the structural features of 4-(1-methyl-1H-pyrazol-4-yl)-2-(piperidin-3-yl)pyrimidine make it an attractive scaffold for further derivatization. Medicinal chemists often modify such compounds by introducing additional functional groups or altering existing ones to enhance their potency and selectivity. This flexibility allows for the creation of libraries of analogs that can be screened for activity against specific biological targets. Such an approach has been successfully employed in the development of several drugs that have reached clinical use.

The synthesis of 4-(1-methyl-1H-pyrazol-4-yl)-2-(piperidin-3-yl)pyrimidine involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the preparation of key intermediates such as 1-methylpyrazole and piperidine derivatives. These intermediates are then coupled together through various reactions, including condensation and cyclization steps, to form the desired product. The synthesis route must be optimized to ensure high yield and purity, which are essential for subsequent biological evaluation.

In terms of biological activity, preliminary studies on 4-(1-methyl-1H-pyrazol-4-yll)-2-(piperidin--3--yl)pyrimidine have revealed promising results. In vitro assays have shown that this compound exhibits inhibitory activity against several kinases, including those involved in cancer cell proliferation. Additionally, it has demonstrated potential antimicrobial properties against certain bacterial strains. These findings underscore the compound's therapeutic potential and justify further investigation into its mechanisms of action.

The growing interest in kinase inhibitors has been driven by their effectiveness in treating various forms of cancer. Kinases are enzymes that phosphorylate other proteins, thereby regulating a wide range of cellular processes. By inhibiting specific kinases, it is possible to disrupt these processes and induce apoptosis or cell cycle arrest in cancer cells. The ability of 4-(1-methyl--1H--pyrazol--4--yll)--2--(pip--eridin--3--y)pyrimidine to interact with kinases makes it a promising candidate for developing new anticancer therapies.

Another area where this compound shows promise is in the treatment of infectious diseases. Recent research has highlighted the importance of developing new antibiotics to combat rising rates of antibiotic resistance. The structural features of 4-(1-methyl--1H--pyrazol--4--yll)--2--(pip--eridin--3--y)pyrimidine may allow it to interfere with bacterial growth by inhibiting essential enzymes or disrupting cellular processes. Further studies are needed to fully elucidate its antimicrobial spectrum and mechanisms of action.

The development of new drugs is often hampered by challenges such as poor solubility and bioavailability. However, the presence of both pyrazole and piperidine rings in 4-(1-methyl--1H--pyrazol--4--yll)--2--(pip--eridin--3--y)pyrimidine may enhance its solubility compared to simpler heterocyclic compounds. This property could improve its absorption and distribution within the body, making it more effective as a therapeutic agent.

In conclusion, 4-(1-methyl-lH-pyratzole-l-yll)-z(pipzridine-z-yI)pvlmldine (CAS No. lZo6oo39-Z5-ZZ) is a versatile compound with significant potential in pharmaceutical applications. Its unique molecular structure and demonstrated biological activities make it an attractive candidate for further research into novel therapeutic agents. With continued investigation into its mechanisms of action and potential applications, this compound could contribute to advancements in treating various diseases, including cancer and infectious disorders. The ongoing development efforts highlight its importance as a scaffold for drug discovery and underscore the need for further exploration in this promising field.